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For Researchers, Scientists, and Drug Development Professionals

Introduction

Reductic acid, with the CAS number 80-72-8, is a cyclic enediol derivative of cyclopentanone.
Structurally similar to ascorbic acid (Vitamin C), it is recognized for its reducing properties and
potential as an antioxidant.[1] This technical guide provides a comprehensive overview of
Reductic acid, including its chemical properties, synthesis, potential mechanisms of action,
and relevant experimental protocols. The information is intended to serve as a valuable
resource for researchers and professionals in the fields of chemistry, biology, and drug
development who are interested in the chemistry and biological potential of this molecule.

Chemical and Physical Properties

Reductic acid, systematically named 2,3-dihydroxy-2-cyclopenten-1-one, is a crystalline solid.
[2] It is soluble in water, methanol, and ethanol, but sparingly soluble in ether, ethyl acetate,
and acetone, and insoluble in benzene.[1] Key physicochemical properties are summarized in
Table 1.
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Property Value Source(s)
CAS Number 80-72-8 [3][4]
Molecular Formula CsHeOs3 [31[5]
Molecular Weight 114.10 g/mol [31[5]
IUPAC Name 2,3-dihydroxycyclopent-2-en-1- 3]
one
Appearance Pale yellow crystals [1]
Melting Point 213-213.5 °C (decomposes) [1]

Soluble in water, methanol,
N ethanol. Sparingly soluble in
Solubility [1]
ether, ethyl acetate, acetone.

Insoluble in benzene.

Synthesis of Reductic Acid

While specific, detailed protocols for the synthesis of Reductic acid are not abundantly
available in recent literature, historical methods and syntheses of related compounds provide a
basis for its preparation. One common starting material is cyclopentanone. The following is a
representative, generalized protocol for its synthesis.

Experimental Protocol: Synthesis from Cyclopentanone

This protocol is a multi-step process involving the a-hydroxylation of a protected
cyclopentanone derivative.

Step 1: a-Bromination of Cyclopentanone
 Dissolve cyclopentanone in a suitable solvent such as diethyl ether or dichloromethane.
e Cool the solution in an ice bath.

» Slowly add a solution of bromine in the same solvent dropwise with stirring. The reaction is
monitored by the disappearance of the bromine color.
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 After the addition is complete, wash the reaction mixture with a saturated solution of sodium
bicarbonate and then with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain a-bromocyclopentanone.

Step 2: Formation of the a-Hydroxy Ketone

Dissolve the a-bromocyclopentanone in a suitable solvent system, such as a mixture of
tetrahydrofuran and water.

Add a weak base, such as sodium bicarbonate or calcium carbonate, to the mixture.

Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer
chromatography (TLC).

Upon completion, cool the reaction mixture and extract the product with ethyl acetate.

Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

Step 3: Introduction of the Second Hydroxyl Group and Dehydration

The resulting a-hydroxycyclopentanone can be further oxidized to introduce the second
hydroxyl group. A common method is the use of selenium dioxide.

Dissolve the a-hydroxycyclopentanone in a suitable solvent like dioxane.

Add a stoichiometric amount of selenium dioxide.

Heat the mixture to reflux, monitoring the reaction by TLC.

After the reaction is complete, cool the mixture and filter to remove the selenium byproduct.

The crude product is then purified by column chromatography on silica gel to yield Reductic
acid.
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Purification: Crude Reductic acid can be purified by recrystallization from a solvent such as
ethyl acetate or an ethanol/ethyl acetate mixture.[6] Sublimation under vacuum (at 0.5 mm) is
another reported purification method.[6]

Mechanism of Action: Antioxidant Properties

The primary recognized activity of Reductic acid is its function as an antioxidant, analogous to
ascorbic acid. Its antioxidant capacity stems from its ability to act as a reducing agent. The
enediol structure is key to this activity, allowing it to donate electrons to neutralize free radicals.

General Antioxidant Mechanisms

Antioxidants can neutralize free radicals through two primary mechanisms:

e Hydrogen Atom Transfer (HAT): The antioxidant donates a hydrogen atom to a free radical,
thereby quenching it.

» Single Electron Transfer (SET): The antioxidant donates an electron to a free radical,
reducing it to a more stable species.

It is plausible that Reductic acid can act through either or both of these mechanisms,
depending on the specific radical species and the reaction environment.
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Caption: General mechanisms of antioxidant action.

Potential Interaction with Cellular Signaling Pathways

While direct evidence linking Reductic acid to specific signaling pathways is currently limited,
its antioxidant properties suggest potential interactions with redox-sensitive cellular signaling
cascades. Many key signaling pathways are modulated by the cellular redox state, and
antioxidants can therefore have a significant impact on their activity.

The Keapl-Nrf2 pathway is a major regulator of the cellular antioxidant response. Under
normal conditions, the transcription factor Nrf2 is kept inactive in the cytoplasm by binding to
Keapl. Oxidative stress disrupts this interaction, allowing Nrf2 to translocate to the nucleus and
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activate the expression of antioxidant and cytoprotective genes. As an antioxidant, Reductic
acid could potentially modulate this pathway by altering the cellular redox environment, thereby
influencing the activation of Nrf2.
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Caption: Potential modulation of the Keap1-Nrf2 pathway.
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The transcription factor NF-kB is a key regulator of inflammation. Its activation can be triggered
by oxidative stress. By reducing reactive oxygen species (ROS), antioxidants can inhibit the
activation of NF-kB and the subsequent expression of pro-inflammatory genes. Reductic acid,
through its antioxidant activity, could potentially exert anti-inflammatory effects by
downregulating the NF-kB signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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